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For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Tolidine is a colorimetric reagent historically utilized in various analytical procedures, most

notably for the determination of free and total chlorine in water.[1][2] It also finds application in

other assays, such as the quantification of gold and, in older methods, blood glucose.[3][4] The

reagent's utility stems from its reaction with oxidizing agents to produce a distinct yellow-

colored complex, the intensity of which is proportional to the analyte's concentration.[2][5] This

document provides detailed protocols for the preparation of o-Tolidine reagents for different

laboratory applications, emphasizing safety, stability, and proper handling.

Disclaimer: o-Tolidine is a suspected carcinogen and must be handled with extreme caution.

[6] All preparation steps should be performed in a certified fume hood while wearing

appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and

chemical-resistant gloves.[7][8]

Quantitative Data Summary
The following tables summarize the compositions for preparing various o-Tolidine reagents.

Table 1: Reagent for Chlorine Determination (Acidic Solution)
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Component Concentration/Amount Purpose

o-Tolidine Dihydrochloride 0.4 g Primary reacting agent

Acetate Buffer 10 ml
To dissolve the primary agent

and maintain pH

OR

o-Tolidine 0.1 g Primary reacting agent

Hydrochloric Acid (35%) 10.5 ml
To dissolve the primary agent

and provide an acidic medium

Deionized Water up to 100 ml Solvent

Table 2: Reagent for Glucose Estimation (Glacial Acetic Acid Solution)

Component Concentration/Amount Purpose

Thiourea 1.5 g
Stabilizes the o-tolidine

reaction

Glacial Acetic Acid 940 ml
Solvent and provides an acidic

medium

o-Tolidine 60 ml Primary reacting agent

Experimental Protocols
Protocol 1: Preparation of o-Tolidine Reagent for Chlorine Determination

This protocol details the preparation of a 0.1% o-Tolidine solution in a hydrochloric acid

medium, a common formulation for testing free and total chlorine in water samples.[1][9]

Materials:

o-Tolidine

Concentrated Hydrochloric Acid (HCl), 35%
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Deionized water

500 mL volumetric flask

Glass funnel

Magnetic stirrer and stir bar

Amber glass storage bottle

Procedure:

Safety First: Don all appropriate PPE and work within a fume hood.

Acid Dilution: Carefully add 10.5 mL of concentrated Hydrochloric Acid (35%) to

approximately 80 mL of deionized water in a 500 mL beaker on a magnetic stirrer. Caution:

Always add acid to water, never the other way around.

Dissolving o-Tolidine: Weigh out 0.1 g of o-Tolidine and carefully add it to the diluted HCl

solution while stirring.

Complete Dissolution: Continue stirring until the o-Tolidine has completely dissolved.

Final Volume: Quantitatively transfer the solution to a 100 mL volumetric flask. Rinse the

beaker with small portions of deionized water and add the rinsings to the volumetric flask.

Dilution to Mark: Bring the solution to the 100 mL mark with deionized water.

Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the final reagent to a labeled amber glass bottle and store it in a cool, dark

place. The reagent's shelf life is typically up to 2 years when stored properly.[10]

Protocol 2: Preparation of o-Tolidine Reagent for Glucose Estimation (Historical Method)

This protocol describes the preparation of the o-Tolidine reagent for the now largely obsolete

colorimetric estimation of blood glucose.[3] This method is provided for research and historical

context.
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Materials:

Thiourea

Glacial Acetic Acid

o-Tolidine

1 L amber glass bottle

Magnetic stirrer and stir bar

Procedure:

Safety Precautions: This procedure must be conducted in a fume hood with appropriate

PPE. Glacial acetic acid is corrosive and has a strong odor.

Dissolving Thiourea: In the 1 L amber glass bottle, dissolve 1.5 g of thiourea in 940 mL of

glacial acetic acid. Use a magnetic stirrer to facilitate dissolution.

Adding o-Tolidine: Once the thiourea is completely dissolved, add 60 mL of o-Tolidine to

the solution.

Mixing: Continue to mix the solution until it is homogeneous.

Storage: Tightly cap the amber bottle and store it at room temperature.

Diagrams
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Preparation of o-Tolidine Reagent for Chlorine Determination

1. Don PPE and work in a fume hood

2. Add 10.5 mL conc. HCl to ~80 mL deionized water

Safety First

3. Add 0.1 g o-Tolidine to the diluted HCl

Acid Dilution

4. Stir until o-Tolidine is completely dissolved

Dissolution

5. Transfer solution to a 100 mL volumetric flask

6. Bring to final volume with deionized water

7. Mix thoroughly by inverting the flask

8. Transfer to a labeled amber glass bottle for storage

Click to download full resolution via product page

Caption: Workflow for preparing o-Tolidine reagent for chlorine testing.
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Safety and Handling
o-Tolidine and its dihydrochloride salt are toxic and considered potential carcinogens.[6][7]

Therefore, strict safety protocols must be followed:

Engineering Controls: Always handle o-Tolidine and its solutions in a well-ventilated fume

hood.[7]

Personal Protective Equipment: Wear a lab coat, chemical-resistant gloves, and safety

goggles at all times.[7][8]

Spill Management: In case of a spill, clean it up immediately while wearing appropriate PPE.

Avoid generating dust if handling the solid form.[7]

Waste Disposal: Dispose of all o-Tolidine waste according to institutional and local

regulations for hazardous chemical waste.[8]

First Aid:

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes and

remove contaminated clothing.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[7]

Inhalation: Move to fresh air immediately.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[11]

In all cases of exposure, seek immediate medical attention.[7][11]

Applications
The primary application of the acidic o-Tolidine reagent is the colorimetric determination of free

and combined chlorine in water.[2][5] The reaction produces a yellow color, and the intensity,

measured with a spectrophotometer, corresponds to the chlorine concentration.[1][2] The

historical use of the o-Tolidine reagent in glacial acetic acid was for the estimation of glucose,

where it reacts with glucose in a hot acidic medium to form a green-colored complex.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. labdepotinc.com [labdepotinc.com]

2. waterandwastewater.com [waterandwastewater.com]

3. laboratorytests.org [laboratorytests.org]

4. scbt.com [scbt.com]

5. Orthotolidine (OT) test and Orthotolidine – Arsenite (OTA) test | PSM Made Easy
[ihatepsm.com]

6. maine.gov [maine.gov]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. chemicalbook.com [chemicalbook.com]

9. itwreagents.com [itwreagents.com]

10. o-Tolidine solution 0.1% Experts, Your Trusted Choice [ar-reagent.com]

11. lobachemie.com [lobachemie.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
o-Tolidine Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045760#preparation-of-o-tolidine-reagent-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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